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Compound of Interest

Compound Name:
1-(2-Amino-4-

(trifluoromethyl)phenyl)ethanone

Cat. No.: B1373014 Get Quote

An In-depth Technical Guide to 1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone

Prepared by: Gemini, Senior Application Scientist

Foreword: The Strategic Importance of Fluorinated
Building Blocks
In the landscape of modern drug discovery and materials science, the strategic incorporation of

fluorine atoms into organic molecules has become a cornerstone of rational design. The

trifluoromethyl group (–CF₃), in particular, is a powerful modulator of physicochemical and

biological properties. It can enhance metabolic stability, increase lipophilicity, and alter

electronic characteristics, often leading to improved efficacy and pharmacokinetics.

This guide focuses on 1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone, a key trifluoromethyl-

containing building block. Its unique trifunctional architecture—comprising a nucleophilic

aromatic amine, an electrophilic ketone, and an electron-withdrawing trifluoromethyl group—

makes it a versatile synthon for constructing complex molecular targets. We will delve into its

core properties, reactivity, and applications, providing researchers, scientists, and drug

development professionals with the technical insights necessary to leverage this compound in

their work.
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1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone is a solid at room temperature, valued for its

specific arrangement of functional groups that dictate its reactivity and utility as a chemical

intermediate.

Identity and Key Data
A summary of the compound's fundamental properties is presented below. This data is

essential for reaction planning, safety assessment, and analytical characterization.

Property Value Source(s)

IUPAC Name

1-[2-Amino-4-

(trifluoromethyl)phenyl]ethanon

e

CAS Number 37885-07-7

Molecular Formula C₉H₈F₃NO

Molecular Weight 203.16 g/mol

Physical Form Solid

Typical Purity ≥97%

Storage Conditions
2-8°C, sealed, dry, protect from

light

Molecular Structure
The structure of 1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone is foundational to

understanding its chemical behavior.
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To cite this document: BenchChem. ["1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone"
chemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373014#1-2-amino-4-trifluoromethyl-phenyl-
ethanone-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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